Cas no 17096-29-6 (Benzenamine,4,4'-methylenebis[3-chloro-)
17096-29-6 structure
Product Name:Benzenamine,4,4'-methylenebis[3-chloro-
CAS No:17096-29-6
MF:C13H12Cl2N2
MW:267.153780937195
CID:211377
PubChem ID:86952
Update Time:2025-04-19
Benzenamine,4,4'-methylenebis[3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-amino-2-chloro-phenyl)methyl]-3-chloro-aniline
- 4-[(4-amino-2-chlorophenyl)methyl]-3-chloroaniline
- 4,4'-Methylenebis(3-chloroaniline)
- 4,4'-Methylenebis(3-chlorobenzenamine)
- AKOS015960537
- AC-11567
- SCHEMBL352023
- Benzenamine, 4,4'-methylenebis(3-chloro-
- DTXSID60168978
- 17096-29-6
- Benzenamine,4,4'-methylenebis[3-chloro-
-
- Inchi: 1S/C13H12Cl2N2/c14-12-6-10(16)3-1-8(12)5-9-2-4-11(17)7-13(9)15/h1-4,6-7H,5,16-17H2
- InChI Key: JWADROPLEXJCRF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CC1C=CC(=CC=1Cl)N)N
Computed Properties
- Exact Mass: 266.03796
- Monoisotopic Mass: 266.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.354
- Boiling Point: 451.6°Cat760mmHg
- Flash Point: 226.9°C
- PSA: 52.04
Benzenamine,4,4'-methylenebis[3-chloro- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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